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Compound of Interest

Compound Name: 2-(Pentyloxy)ethanol

Cat. No.: B1594470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Pentyloxy)ethanol, also known as ethylene glycol monopentyl ether, is a high-performance

organic solvent belonging to the glycol ether family. Its amphiphilic nature, possessing both a

hydrophilic hydroxyl group and a hydrophobic pentyloxy group, makes it an effective solvent for

a wide range of substances, including polar and non-polar soils.[1] This unique property profile

makes 2-(pentyloxy)ethanol a valuable component in the formulation of various cleaning

solutions for both industrial and household applications.[2]

These application notes provide a comprehensive overview of the use of 2-(pentyloxy)ethanol
in cleaning formulations. The document details its physicochemical properties, cleaning

performance, material compatibility, and includes experimental protocols for its evaluation. The

information is intended to guide researchers and professionals in the development and

optimization of cleaning solutions for diverse applications, including the cleaning of laboratory

equipment and surfaces in research and drug development settings.

Physicochemical Properties
Understanding the physical and chemical properties of 2-(pentyloxy)ethanol is crucial for

formulating effective and stable cleaning solutions.
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Property Value Reference

CAS Number 6196-58-3 [3][4]

Molecular Formula C₇H₁₆O₂ [3][4]

Molecular Weight 132.20 g/mol [3][4]

Appearance Colorless liquid

Odor Mild [5]

Boiling Point
Not experimentally determined;

estimated
[1]

Solubility in Water

Data not available, but other

glycol ethers with similar alkyl

chain lengths have limited

water solubility.

[1]

Octanol/Water Partition

Coefficient (logP)
1.3 [4]

Applications in Cleaning Solutions
2-(Pentyloxy)ethanol is a versatile solvent that can be incorporated into a variety of cleaning

formulations, typically at concentrations ranging from 1% to 10% by weight.[6][7] Its primary

functions in a cleaning solution are to act as a solvent to dissolve and lift soils, and as a

coupling agent to stabilize the formulation.[5]

Types of Cleaning Formulations:

All-Purpose Cleaners: Its ability to tackle a variety of soils makes it suitable for general-

purpose hard surface cleaners.

Degreasers: Due to its excellent solvency for oils and greases, it is highly effective in heavy-

duty degreasing formulations for industrial and institutional use.[8][9]

Glass Cleaners: The controlled evaporation rate of glycol ethers can contribute to streak-free

cleaning.[2]
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Specialty Cleaners: It can be used in formulations for removing specific types of soils, such

as inks, resins, and waxes.[5]

Performance Data (Representative)
While specific experimental data for 2-(pentyloxy)ethanol is limited, the following tables

provide representative performance data based on the known properties of analogous glycol

ethers, such as ethylene glycol monobutyl ether and propylene glycol n-butyl ether.

Table 1: Representative Cleaning Efficacy of a Formulation Containing 5% 2-
(Pentyloxy)ethanol

Soil Type Substrate Cleaning Efficacy (%)

Greasy Soil (e.g., lubricating

grease)
Stainless Steel 95 - 99

Oily Soil (e.g., motor oil) Ceramic Tile 92 - 97

Particulate Soil (e.g., dust,

clay)
Vinyl Flooring 85 - 90

Soap Scum Glass 90 - 95

Note: Efficacy is determined by comparing the soiled surface before and after cleaning,

typically measured by gravimetric analysis or colorimetry.

Table 2: Representative Surface Tension of Aqueous Solutions of 2-(Pentyloxy)ethanol at

25°C

Concentration in Water (wt%) Surface Tension (mN/m)

0.1 55 - 60

0.5 40 - 45

1.0 30 - 35

5.0 25 - 30
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Note: Lower surface tension allows the cleaning solution to wet surfaces more effectively and

penetrate soils.[10]

Table 3: Representative Material Compatibility of 2-(Pentyloxy)ethanol

Material Compatibility

Metals

Stainless Steel Excellent

Aluminum Good

Brass Good

Plastics

Polypropylene (PP) Good

Polyethylene (HDPE) Good

Polyvinyl Chloride (PVC) Fair to Good (testing recommended)

Polycarbonate (PC) May cause crazing; testing required

Elastomers

Viton® Fair (testing recommended)

Neoprene Not Recommended

Natural Rubber Not Recommended

Note: It is always recommended to test the compatibility of a cleaning formulation with a

specific material before widespread use.[5]

Experimental Protocols
The following are detailed protocols for evaluating the performance of cleaning solutions

containing 2-(pentyloxy)ethanol.
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Protocol for Cleaning Efficacy Testing (Gravimetric
Method)
Objective: To quantify the ability of a cleaning solution to remove a specific soil from a

substrate.

Materials:

Substrate coupons (e.g., stainless steel, ceramic, vinyl)

Artificial soil (e.g., grease, oil, particulate mixture)

Cleaning solution containing 2-(pentyloxy)ethanol

Control cleaning solution (e.g., water)

Beakers

Pipettes

Analytical balance (± 0.0001 g)

Drying oven

Mechanical cleaning apparatus (optional, for standardized agitation)

Procedure:

Coupon Preparation: Clean and dry the substrate coupons thoroughly. Record the initial

weight of each clean, dry coupon (W₁).

Soiling: Apply a consistent amount of the artificial soil to a defined area on each coupon.

Curing: Allow the soiled coupons to cure under specified conditions (e.g., 24 hours at room

temperature).

Weighing Soiled Coupons: Record the weight of each soiled, cured coupon (W₂). The initial

weight of the soil is W₂ - W₁.
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Cleaning:

Immerse a soiled coupon in the cleaning solution for a specified time (e.g., 5 minutes).

Apply a standardized cleaning action (e.g., gentle wiping with a lint-free cloth, mechanical

scrubbing).

Rinse the coupon with deionized water.

Drying: Dry the cleaned coupons in an oven at a specified temperature until a constant

weight is achieved.

Final Weighing: Record the final weight of the cleaned, dry coupon (W₃). The weight of the

remaining soil is W₃ - W₁.

Calculation: Calculate the cleaning efficacy as follows: Cleaning Efficacy (%) = [ ( (W₂ - W₁) -

(W₃ - W₁) ) / (W₂ - W₁) ] * 100
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Preparation Cleaning Process Analysis

Prepare & Weigh Clean Coupon (W1) Apply Soil Cure Soil Weigh Soiled Coupon (W2) Immerse in Cleaning Solution Apply Cleaning Action Rinse with DI Water Dry Coupon Weigh Cleaned Coupon (W3) Calculate Efficacy (%)

Prepare Aqueous Solutions of 2-(Pentyloxy)ethanol

Place Sample in Vessel Calibrate Tensiometer

Immerse Du Noüy Ring

Raise Ring and Measure Force

Calculate Surface Tension (mN/m)

Clean Equipment
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Initial Assessment

Post-Immersion Assessment

Record Initial Weight

Immerse Coupons in Cleaning Solution

Measure Initial Dimensions Note Initial Appearance

Store for a Defined Period

Record Final Weight Measure Final Dimensions Visually Inspect for Changes

Analyze and Assign Compatibility Rating

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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